Cas no 2137532-86-4 (5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid)

• Product Name: 5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid
• CAS No: 2137532-86-4
• MF: C₁₀H₁₁BrO₂S₂
• MW: 307.22713971138
• CID: 6118414
• PubChem ID: 165454824
• Update Time: 2025-06-07

5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-716652
• 2137532-86-4
• 5-bromo-3-(thian-4-yl)thiophene-2-carboxylic acid
• 5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C10H11BrO2S2/c11-8-5-7(9(15-8)10(12)13)6-1-3-14-4-2-6/h5-6H,1-4H2,(H,12,13)
• InChI Key： MJEXKSUVUKTBKW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)S1)C1CCSCC1

Computed Properties

• Exact Mass: 305.93838g/mol
• Monoisotopic Mass: 305.93838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.8Ų

Additional information on 5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid

Introduction to 5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid (CAS No. 2137532-86-4)

5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid (CAS No. 2137532-86-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural properties and potential applications. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their broad utility in medicinal chemistry, agrochemicals, and advanced materials. The presence of both bromine and thienyl substituents in its molecular structure endows it with distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid consists of a thiophene ring substituted at the 3-position with a thienyl group and at the 5-position with a bromine atom. The carboxylic acid functionality at the 2-position further enhances its versatility as a building block for more complex molecules. This arrangement of functional groups allows for diverse chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling reactions, which are pivotal in the synthesis of pharmaceuticals and fine chemicals.

In recent years, there has been a surge in research focused on thiophene derivatives due to their promising biological activities. 5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid has been explored as a precursor in the development of novel therapeutic agents. Specifically, its structural motif has been investigated for potential applications in anti-inflammatory, antimicrobial, and anticancer therapies. The bromine atom serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce aryl or heteroaryl groups into complex molecular frameworks.

One of the most compelling aspects of 5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid is its role in the synthesis of advanced materials. Thiophene-based polymers and oligomers are known for their excellent electrical conductivity, optical properties, and mechanical stability, making them ideal candidates for applications in organic electronics, photovoltaics, and sensors. The incorporation of bromine and thienyl groups into these materials can modulate their electronic characteristics, enabling fine-tuning of performance parameters such as charge transport rates and optical band gaps.

The carboxylic acid group in 5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid also provides an opportunity for further derivatization through esterification or amidation reactions. These modifications can enhance solubility or stability, which are critical factors in pharmaceutical formulations. Additionally, the compound's ability to act as a chelating agent due to its heterocyclic nature makes it useful in coordination chemistry, where it can be employed to design metal complexes with specific catalytic or luminescent properties.

Recent studies have highlighted the compound's utility in medicinal chemistry through its incorporation into drug-like molecules. For instance, researchers have demonstrated that derivatives of 5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. The structural features of this compound allow for selective binding interactions with target proteins, which is a key consideration in rational drug design. Furthermore, computational modeling studies have suggested that modifications to the thiophene core can enhance binding affinity and reduce off-target effects.

The synthesis of 5-Bromo-3-(thian-4-yl)thiophene-2-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors such as thiophene and bromoacetic acid derivatives. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions are often employed to construct the desired thiophene-thienyl bridge efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity levels required for industrial-scale production.

In conclusion,5-Bromo-3-(thian-4-yliptylene)-2-carboxylic acid (CAS No. 2137532 - 86 - 4) represents a versatile building block with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and catalysis. As research continues to uncover new methodologies for functionalizing this compound,5-bromo-thienyl-thiophenecarboxylic acid derivatives are likely to play an increasingly important role in advancing both academic research and industrial innovation.